Cas no 7117-17-1 (N-Methyl-2-(prop-1-en-2-yl)aniline)

• Product Name: N-Methyl-2-(prop-1-en-2-yl)aniline
• CAS No: 7117-17-1
• Molecular Formula: C₁₀H₁₃N
• Molecular Weight: 147.21692
• CID: 1095120
• PubChem ID: 6314491

N-Methyl-2-(prop-1-en-2-yl)aniline Properties

Names and Identifiers

• N-Methyl-2-(prop-1-en-2-yl)aniline
• AKOS006349320
• N-methyl-2-prop-1-en-2-ylaniline
• SCHEMBL8574363
• 7117-17-1

• InChIKey： KLHTWTRIUFQLNQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H13N/c1-8(2)9-6-4-5-7-10(9)11-3/h4-7,11H,1H2,2-3H3
• SMILES： C=C(C)C1=CC=CC=C1NC

Computed Properties

• Exact Mass: 147.104799419g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 147.104799419g/mol
• Heavy Atom Count: 11
• Complexity: 140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropenes